Cas no 1301714-24-8 (4,6-Dichloro-1,7-naphthyridine)

• Product Name: 4,6-Dichloro-1,7-naphthyridine
• CAS No: 1301714-24-8
• MF: C₈H₄Cl₂N₂
• MW: 199.036759376526
• MDL: MFCD18837777
• CID: 2094275
• PubChem ID: 91800872
• Update Time: 2025-05-23

4,6-Dichloro-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-1,7-naphthyridine
• AS-51361
• BCC71424
• SB12451
• DTXSID701306789
• P12489
• AKOS025289676
• CS-0051107
• SY321137
• MFCD18837777
• 1301714-24-8
• SCHEMBL23146986
• DB-396008
• 1,7-Naphthyridine, 4,6-dichloro-

• MDL： MFCD18837777
• Inchi： 1S/C8H4Cl2N2/c9-6-1-2-11-7-4-12-8(10)3-5(6)7/h1-4H
• InChI Key： KBPWYDLHQXLSEY-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=NC(=CC2=1)Cl

Computed Properties

• Exact Mass: 197.9751535g/mol
• Monoisotopic Mass: 197.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 4,6-Dichloro-1,7-naphthyridine

4,6-Dichloro-1,7-Naphthyridine: A Comprehensive Overview

4,6-Dichloro-1,7-naphthyridine (CAS No. 1301714-24-8) is a heterocyclic aromatic compound with a naphthyridine backbone and two chlorine substituents at the 4 and 6 positions. This compound belongs to the broader class of naphthyridines, which are derivatives of naphthalene fused with a pyridine ring. The presence of chlorine atoms introduces unique electronic and structural properties to the molecule, making it a subject of interest in various chemical and pharmaceutical research areas.

The synthesis of 4,6-dichloro-1,7-naphthyridine involves multi-step organic reactions, often starting from naphthalene derivatives or related intermediates. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for the preparation of such compounds. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions or cyclization processes that yield the desired naphthyridine framework with high purity and yield.

One of the most significant applications of 4,6-dichloro-1,7-naphthyridine lies in its potential as a building block for drug development. The compound's rigid aromatic system and electron-withdrawing chlorine substituents make it an attractive candidate for designing bioactive molecules. Recent studies have focused on its role as a precursor in the synthesis of antiviral agents and anticancer drugs. For example, derivatives of this compound have shown promising activity against certain viral enzymes and cancer cell lines.

In addition to its role in pharmaceuticals, 4,6-dichloro-1,7-naphthyridine has also been investigated for its electronic properties in materials science. The compound's ability to act as an electron-deficient aromatic system makes it a potential candidate for applications in organic electronics. Researchers have explored its use in designing organic semiconductors and optoelectronic devices. Recent findings suggest that incorporating this compound into polymer blends can enhance charge transport properties, paving the way for its use in advanced electronic materials.

The physical and chemical properties of 4,6-dichloro-1,7-naphthyridine are well-documented in scientific literature. Its melting point is approximately 280°C under standard conditions, and it exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region due to its conjugated π-systems. These properties make it suitable for various analytical techniques such as UV spectroscopy and fluorescence imaging.

From an environmental perspective, understanding the fate and behavior of 4,6-dichloro-1,7-naphthyridine in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have examined its biodegradation pathways under aerobic conditions and found that certain microbial communities can metabolize this compound efficiently under specific environmental conditions.

In conclusion, 4,6-dichloro-1,7-naphthyridine (CAS No. 1301714-24-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery and materials science research.